Cas no 62406-93-3 (1,5-Dioxaspiro[5.11]heptadecane, 3,3-dimethyl-2-(1-methylethyl)-)

• Product Name: 1,5-Dioxaspiro[5.11]heptadecane, 3,3-dimethyl-2-(1-methylethyl)-
• CAS No: 62406-93-3
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 445822
• PubChem ID: 71386693
• Update Time: 2025-04-19

1,5-Dioxaspiro[5.11]heptadecane, 3,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[5.11]heptadecane, 3,3-dimethyl-2-(1-methylethyl)-
• 3,3-dimethyl-4-propan-2-yl-1,5-dioxaspiro[5.11]heptadecane
• 62406-93-3
• DTXSID90808855
• 3,3-Dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[5.11]heptadecane

• Inchi： 1S/C20H38O2/c1-17(2)18-19(3,4)16-21-20(22-18)14-12-10-8-6-5-7-9-11-13-15-20/h17-18H,5-16H2,1-4H3
• InChI Key： MVRCSOQAYJFUGU-UHFFFAOYSA-N
• SMILES： O1C2(CCCCCCCCCCC2)OCC(C)(C)C1C(C)C

Computed Properties

• Exact Mass: 310.28734
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46